2-(2-Chlorophenyl)nicotinonitrile
Cat. No. B3291174
Key on ui cas rn:
870064-86-1
M. Wt: 214.65 g/mol
InChI Key: SUJOLWHLOQGRDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:10][c:11]1[c:12]([B:17]([OH:18])[OH:19])[cH:13][cH:14][cH:15][cH:16]1.[Cl:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[C:8]#[N:9]>>[c:2]1(-[c:12]2[c:11]([Cl:10])[cH:16][cH:15][cH:14][cH:13]2)[n:3][cH:4][cH:5][cH:6][c:7]1[C:8]#[N:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OB(O)c1ccccc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cccnc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cccnc1-c1ccccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
